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Compound of Interest

Compound Name: 5-Nitro-1H-indazol-6-ol

Cat. No.: B1405396

Essential Safety and Handling Guide for 5-Nitro-1H-
indazol-6-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Nitro-1H-indazol-6-ol (CAS 1082041-56-2).[1] As specific safety
data for this compound is limited, this document synthesizes information from structurally
similar and well-documented nitroaromatic compounds, such as 5-nitro-1H-indazole and 6-
nitroindazole, to establish a robust safety framework.[2][3][4] Adherence to these guidelines is
critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Risk Assessment

While a comprehensive toxicological profile for 5-Nitro-1H-indazol-6-ol is not readily available,
the chemistry of the nitro-indazole scaffold warrants a high degree of caution. Structurally
related compounds are known irritants and are harmful if ingested or absorbed through the
skin.[3][4][5] For instance, 5-nitroindazole is noted for having limited evidence of a carcinogenic
effect.[2] Therefore, 5-Nitro-1H-indazol-6-ol must be handled as a hazardous substance.

The primary hazards are associated with its potential for:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled as a dust.[6]
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e [rritation: Causes skin, eye, and respiratory system irritation.[3][5]

o Chronic Effects: Potential for long-term health effects, a characteristic of some nitroaromatic

compounds.[2]

The following table summarizes the anticipated hazards based on data from analogous

compounds.

GHS Hazard

Hazard Class Category Source
Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4 [5]
swallowed
Skin H315: Causes skin
: - Category 2 N [5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N
Damage/Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity - Single Category 3

Exposure

respiratory irritation

Carcinogenicity -

Limited evidence of a

[2]

carcinogenic effect

Engineering Controls: The First Line of Defense

Personal Protective Equipment is the final barrier against exposure. Before any handling

begins, robust engineering controls must be in place.

e Chemical Fume Hood: All weighing and handling of solid 5-Nitro-1H-indazol-6-ol must be

conducted within a certified chemical fume hood to prevent inhalation of airborne particles.[7]

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

safely diluted and removed.[2]
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» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and tested regularly.[2][8]

Mandatory Personal Protective Equipment (PPE)
Protocol

A multi-layered PPE approach is mandatory. The selection of appropriate PPE should be based
on a thorough risk assessment of the procedures to be performed.

Eye and Face Protection

Contact with the eyes can cause serious irritation.[3]

o Safety Goggles: Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or
European Standard EN166 are required at all times.[7][9]

o Face Shield: A full-face shield should be worn over safety goggles whenever there is a
significant risk of splashing or dust generation, such as during bulk transfers.[10][11]

Hand Protection

Skin contact may be harmful, with potential for systemic effects upon absorption.[3]

o Chemical-Resistant Gloves: Nitrile gloves are a suitable choice for providing protection
against incidental contact.[7] Always inspect gloves for tears or punctures before use.
Contaminated gloves should be changed immediately, and hands should be washed
thoroughly after removal.[12]

Body Protection

To prevent skin exposure, appropriate body protection is essential.
o Laboratory Coat: A flame-resistant lab coat should be worn and kept fully buttoned.[7]

o Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemical-
resistant apron should be worn over the lab coat.
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o Footwear: Closed-toe shoes, preferably made of a chemical-resistant material, must be
worn.[10][12]

Respiratory Protection

Inhalation of dust can cause respiratory tract irritation.[2]

» Respirator: If engineering controls are insufficient or if there is a potential for generating dust
(e.g., during a spill cleanup), a NIOSH/MSHA or European Standard EN 149 approved
respirator with a particulate filter must be used.[8][9] All respirator use must be in accordance
with a comprehensive respiratory protection program that meets OSHA's 29 CFR 1910.134
and ANSI Z88.2 requirements.[2]

The following table provides a summary of the required PPE.

Specifications and

PPE Category Item Standard
andards

Conforms to OSHA 29 CFR

Eye/Face Protection Safety Goggles
1910.133 or EN 166.[9]

To be worn over goggles
Face Shield during high-splash risk

procedures.[11]

) ] ] Nitrile gloves recommended;
Hand Protection Chemical-Resistant Gloves )
inspect before use.[7]

Flame-resistant, fully buttoned.

Body Protection Laboratory Coat -

Required at all times in the
Closed-toe Shoes
laboratory.[10]

NIOSH/MSHA or EN 149
Respiratory Protection Dust Mask or Respirator approved; use when dust may

be generated.[8]
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Procedural Guidance: Donning, Doffing, and
Operational Safety

A systematic approach is crucial when working with 5-Nitro-1H-indazol-6-ol.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE.

PPE Selection Workflow for 5-Nitro-1H-indazol-6-ol

Risk Assessment

Potential for Dust or Aerosol Generation?

Start: Handling 5-Nitro-1H-indazol-6-ol

onfiguration

Add Respirator
(NIOSH Approved)

Risk of Splash?

Add Face Shield

No

Action

roceed with Caution
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Caption: PPE selection workflow based on procedural risk.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all engineering controls are operational. Clear the fume
hood of all unnecessary items.

Donning PPE: Don PPE in the following order: lab coat, safety goggles, face shield (if
needed), and finally gloves.

Weighing and Transfer: Conduct all weighing and transfer operations on a disposable liner
within the fume hood to contain any spills and minimize dust.[7] Use spatulas and tools that
minimize dust generation.

During Experimentation: Keep all containers clearly labeled. Avoid touching your face or
personal items with gloved hands.

Doffing PPE: To prevent contamination, remove PPE before leaving the laboratory. Remove
gloves first, turning them inside out. Then remove the face shield and goggles, followed by
the lab coat. Wash hands thoroughly with soap and water.[3]

Spill Management and Waste Disposal

Accidents can happen, and a clear plan is essential.

Spill Management Protocol

Evacuate: Alert personnel and evacuate the immediate spill area.[3]
Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[2]
Don PPE: Don the appropriate PPE, including respiratory protection.[3]

Contain: For a solid spill, carefully sweep or vacuum the material.[3] Use a vacuum fitted
with a HEPA filter.[3] Avoid actions that could generate dust. Place the material into a
labeled, sealed container for hazardous waste.[2][3]
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o Decontaminate: Clean the spill area with soap and water, and collect all cleaning materials
for disposal as hazardous waste.[13]

Waste Disposal Plan

All waste, including the compound itself, any contaminated materials, and used PPE, must be
treated as hazardous waste.[13]

o Segregation: Collect waste 5-Nitro-1H-indazol-6-ol and contaminated solids in a dedicated,
clearly labeled hazardous waste container.[13] Do not mix with other waste streams.[13]

e Labeling: The container must be labeled "Hazardous Waste" and include the full chemical
name and associated hazards.[13]

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. On-site treatment or drain
disposal is strictly prohibited.[13] Contaminated PPE should be double-bagged and placed in
the hazardous waste container.

By adhering to these rigorous safety protocols, you can confidently handle 5-Nitro-1H-indazol-
6-ol while ensuring the protection of yourself, your colleagues, and the environment. A culture
of safety is paramount in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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